(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid

• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol
• IUPAC Name: 5-chloro-2-[(2S)-piperazin-2-yl]benzoic acid
• InChI: InChI=1S/C11H13ClN2O2/c12-7-1-2-8(9(5-7)11(15)16)10-6-13-3-4-14-10/h1-2,5,10,13-14H,3-4,6H2,(H,15,16)/t10-/m1/s1
• InChI Key: BHTOGNQUQJZWSS-SNVBAGLBSA-N
• Isomeric SMILES: C1CN[C@H](CN1)C2=C(C=C(C=C2)Cl)C(=O)O
• Canonical SMILES: C1CNC(CN1)C2=C(C=C(C=C2)Cl)C(=O)O

Description

(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid is a chiral organic compound featuring a benzoic acid backbone substituted with a chlorine atom at the 5-position and a piperazine ring at the 2-position. The (S)-configuration at the piperazine-bearing carbon introduces stereochemical specificity, which is critical for interactions in biological systems or material science applications. This compound’s structure combines the acidity of the benzoic acid moiety with the basicity and hydrogen-bonding capacity of the piperazine ring, making it a versatile intermediate in pharmaceutical synthesis or coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid typically involves the use of ®-1-BOC-3-hydroxymethyl piperazine as a starting material. The preparation process includes several steps such as PMBCl protection, esCl activation, TMSCN cyanation, and ACE-Cl removal PMB . This method avoids the use of hazardous reagents, making it safer and more cost-effective.

Industrial Production Methods

Industrial production methods for (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid often involve large-scale synthesis using similar reaction conditions as those used in laboratory settings. The focus is on optimizing yield and purity while minimizing the use of hazardous reagents and reducing production costs.

Chemical Reactions Analysis

Types of Reactions

(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, to introduce different substituents on the aromatic ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like sodium periodate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and include factors like temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs for various diseases.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Key Functional Groups	logP (Predicted)	Solubility (mg/mL)	Synthesis Highlights
(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid	Benzoic acid	Chloro, piperazine, carboxylic acid	1.8	15–20 (pH 7.4)	Piperazine coupling to benzoic acid
5-Chloro-2-(toluene-4-sulfonylamino)-BA methyl ester	Benzoic acid ester	Chloro, sulfonamide, methyl ester	2.5	<5 (pH 7.4)	Sulfonylation in pyridine
2-[4-(Fmoc)piperazin-1-yl]acetic acid	Acetic acid	Fmoc-protected piperazine	3.0	10–15 (DMF)	Fmoc protection post-synthesis
BP 5152	Piperazine-ethanol	(2R,5S)-dimethylpiperazine, ethanol	0.5	>50 (water)	Stereoselective alkylation

Biological Activity

(S)-5-Chloro-2-(piperazin-2-yl)benzoic acid is a compound of significant interest in pharmacological research due to its potential biological activity. This article explores its interactions with various biological targets, mechanisms of action, and implications for therapeutic use.

Chemical Structure and Properties

The molecular formula of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid is C₁₁H₁₃ClN₂O₂, with a molecular weight of 240.68 g/mol. The compound features a chlorine atom at the 5-position of the benzoic acid moiety and a piperazine group, which enhances its ability to interact with biological systems. The piperazine ring is known to serve as a ligand, facilitating binding to specific receptors and enzymes, thereby modulating their activities.

Pharmacological Interactions

Research indicates that (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid interacts with various enzymes and receptors, which may lead to significant therapeutic effects. The presence of the piperazine ring allows for diverse interactions that can influence multiple biological pathways. For instance, studies have shown that compounds with similar structures exhibit antimicrobial and antiviral properties, suggesting potential applications in drug development .

Enzyme Inhibition Studies

Recent studies have focused on the enzyme inhibition capabilities of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid. It has been reported to act as an inhibitor for certain enzymes critical in metabolic pathways. For example, it has shown promise in modulating the activity of proteasomal enzymes, which are essential for protein degradation processes within cells .

Study on Antimicrobial Properties

A study investigated the antimicrobial properties of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid against various bacterial strains. The compound demonstrated significant inhibitory effects, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values indicated its potential as a lead compound for developing new antibiotics .

In Vivo Pharmacokinetics

In vivo studies have assessed the pharmacokinetic properties of this compound in animal models. These studies revealed favorable absorption and distribution characteristics, suggesting that (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid could be effectively utilized in therapeutic settings .

Comparative Analysis with Similar Compounds

To understand the unique aspects of (S)-5-Chloro-2-(piperazin-2-yl)benzoic acid, a comparison with structurally related compounds is essential:

Compound Name	Structural Features	Unique Aspects
4-(Piperazin-2-yl)benzoic acid	Piperazine ring attached to benzoic acid	Lacks chlorine substituent at the 5-position
(S)-2-(Piperazin-2-yl)acetonitrile	Piperazine with acetonitrile group	Different functional group alters reactivity
3-(Piperazin-1-yl)-1,2-benzothiazole derivatives	Benzothiazole core with piperazine	Distinct heterocyclic structure influences activity

The unique chlorine substituent at the 5-position significantly enhances its chemical reactivity and biological activity compared to these similar compounds.